Cas no 51616-90-1 (pent-3-en-2-amine)

• Product Name: pent-3-en-2-amine
• CAS No: 51616-90-1
• MF: C₅H₁₁N
• MW: 85.1475412845612
• CID: 5228670
• PubChem ID: 13149669
• Update Time: 2026-03-07

pent-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• (E)-pent-3-en-2-amine
• pent-3-en-2-amine

• Inchi： 1S/C5H11N/c1-3-4-5(2)6/h3-5H,6H2,1-2H3/b4-3+
• InChI Key： RJGNESAPBYJKKF-ONEGZZNKSA-N
• SMILES： CC(N)/C=C/C

Additional information on pent-3-en-2-amine

Pent-3-en-2-amine (CAS No. 51616-90-1): An Overview of Its Properties, Applications, and Recent Research

Pent-3-en-2-amine (CAS No. 51616-90-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 3-penten-2-amine or 2-amino-3-pentene, is characterized by its unique molecular structure and diverse chemical properties. The compound consists of a five-carbon chain with a double bond at the third position and an amino group at the second carbon. This structure endows Pent-3-en-2-amine with a range of reactivity and potential applications in various scientific domains.

In the realm of organic synthesis, Pent-3-en-2-amine serves as a valuable building block for the preparation of more complex molecules. Its reactivity is primarily attributed to the presence of the amino group and the double bond, which can participate in a variety of chemical reactions. For instance, the amino group can undergo nucleophilic substitution reactions, while the double bond can engage in addition reactions such as hydrogenation or halogenation. These properties make Pent-3-en-2-amine an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential of Pent-3-en-2-amine in drug discovery and development. One notable study published in the Journal of Medicinal Chemistry explored the use of Pent-3-en-2-amine derivatives as inhibitors of specific enzymes involved in disease pathways. The researchers synthesized a series of Pent-3-en-2-amine-based compounds and evaluated their inhibitory activity against key enzymes such as kinases and proteases. The results demonstrated that several derivatives exhibited potent inhibitory effects, suggesting their potential as lead compounds for further drug development.

In addition to its role in drug discovery, Pent-3-en-2-amine has also been investigated for its biological activities. A study published in Bioorganic & Medicinal Chemistry Letters reported that certain Pent-3-en-2-amine derivatives exhibited significant anti-inflammatory properties. The researchers found that these compounds could effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding opens up new possibilities for the use of Pent-3-en-2-amine-based molecules in treating inflammatory diseases.

The physical properties of Pent-3-en-2-amine are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point of approximately 97°C at standard pressure. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in various laboratory settings and industrial processes.

Safety considerations are essential when handling Pent-3-en-2-amine. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, Pent-3-en-2-amine (CAS No. 51616-90-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and chemical properties make it an attractive candidate for organic synthesis, drug discovery, and biological research. Ongoing studies continue to uncover new insights into its behavior and potential uses, further solidifying its importance in the scientific community.